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Compound of Interest

Compound Name: D-[1,3-13C2]Glucose

CAS No.: 478529-30-5

Cat. No.: B3268384

Get Quote

Executive Technical Overview
Why use D-[1,3-13C2]glucose? Unlike uniformly labeled glucose ([U-13C6]), the [1,3-13C2]

tracer provides a unique "split-signal" capability that mathematically separates Glycolytic flux

from Pentose Phosphate Pathway (PPP) flux and TCA cycle anaplerosis.

Glycolysis: Preserves both C1 and C3 labels, generating [1,3-13C2]lactate.

Oxidative PPP: Decarboxylates C1 (lost as CO

), retaining only the C3 label (which shifts positions), typically generating [2-13C1]lactate or
[1-13C1]lactate depending on the non-oxidative rearrangement.

The Problem (Recycling): When labeled metabolites re-enter pathways (e.g., Cori cycle, TCA

back-flux to PEP), the distinct isotopomer signatures "scramble," creating hybrid mass

isotopomer distributions (MIDs) that mimic dual-pathway activation.
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Category A: Distinguishing Pathway Flux from
Recycling
Q1: My lactate MIDs show a significant M+1 peak. Is this evidence of high PPP flux or label

recycling? Diagnosis: This is the most common ambiguity. You must distinguish between

oxidative loss (PPP) and dilution/scrambling (Recycling).

The Mechanism:

Glycolysis converts [1,3-13C2]glucose

[1,3-13C2]pyruvate (M+2).

PPP removes C1.[1] The remaining C3 (now C1 of GAP via TK/TA reactions) typically

results in singly labeled species (M+1).

The Test: Check the C2 vs. C3 positional enrichment using 13C-NMR or fragment-specific

MS (MS/MS).

If PPP driven: The M+1 label will appear predominantly at the C1 (carboxyl) or C2 position

depending on the specific TK/TA rearrangement.

If Recycling driven (TCA Cycle): Label scrambling often randomizes carbon positions.[2] If

you see M+1 label appearing at C2 (carbonyl) of lactate without a corresponding drop in

M+2, it suggests TCA cycle back-flux (Pyruvate

OAA

PEP

Pyruvate).

Q2: I see unexpected M+3 and M+4 isotopomers in Citrate. How is this possible with a [1,3-

13C2] tracer? Diagnosis: This indicates multiple turns of the TCA cycle or pyruvate carboxylase

(PC) activity combined with PDH flux.

Explanation:
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[1,3-13C2]Glucose

[1,3-13C2]Pyruvate.

PDH Route: C1 is lost as CO

. Acetyl-CoA is singly labeled at C2 (methyl).

PC Route: Pyruvate (M+2) is carboxylated to Oxaloacetate (OAA) (M+2).

Condensation: Acetyl-CoA (M+1) + OAA (M+2)

Citrate (M+3).

Action: If M+3/M+4 is high, your system is not in a "metabolic steady state" relative to the

tracer infusion; you are observing deep isotopic equilibration. Reduce the labeling time

(move to INST-MFA, see Protocol 1) to capture the initial linear incorporation phase.

Category B: Experimental Anomalies
Q3: My intracellular enrichment plateaus at 60%, but media glucose is 100% enriched. Is this

dilution? Diagnosis: Yes, likely from glycogenolysis or amino acid anaplerosis.

Troubleshooting Steps:

Check Glycogen Stores: If cells have high glycogen, they release unlabeled G6P, diluting

the [1,3-13C2]G6P pool immediately upon entry.

Verify Glutamine Levels: High glutamine uptake can drive the TCA cycle (glutaminolysis),

feeding unlabeled carbon into OAA/Malate, which dilutes the TCA signals derived from

glucose.

Correction: You must include a "dilution factor" (

) in your metabolic model or perform a "pre-starvation" step (1-2 hours in glucose-free
media) to deplete glycogen stores before tracer addition.

Q4: The M+2/M+1 ratio in Alanine does not match Lactate. Shouldn't they be identical?

Diagnosis: Theoretically yes (via ALT), but compartmentalization causes divergence.
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Cause: Alanine is often synthesized in the mitochondria (via mitochondrial ALT) or heavily

influenced by protein turnover, whereas Lactate is cytosolic.

Implication: If Alanine M+1 is higher than Lactate M+1, it suggests significant protein

degradation (releasing unlabeled amino acids) or mitochondrial scrambling is affecting the

pyruvate pool available for transamination, distinct from the cytosolic pyruvate pool reducing

to lactate.

Visualizing the Metabolic Fate
Understanding the atom transitions is critical for troubleshooting.
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Caption: Atom mapping of D-[1,3-13C2]glucose. Note the divergence: Glycolysis maintains

M+2 (C1/C3), while PPP loses C1 (generating M+1), and TCA recycling re-introduces

scrambled carbon via PEPCK.

Experimental Protocol: Minimizing Recycling
Artifacts
To accurately calculate flux without the noise of label recycling, use Isotopically Non-Stationary

Metabolic Flux Analysis (INST-MFA). This method measures the rate of label incorporation

before the system reaches steady state (where recycling dominates).

Protocol: Time-Course Isotope Tracing
Objective: Determine the "Linear Phase" of incorporation to exclude recycling effects.

Preparation:

Seed cells in 6-well plates (replicates: n=3 per time point).

Media: Glucose-free DMEM + 10% Dialyzed FBS (remove unlabeled small molecules).

Equilibration:

Incubate cells for 1 hour in base media with unlabeled glucose (5 mM) to establish

metabolic steady state.

Pulse Labeling (The Switch):

Rapidly aspirate media.

Add pre-warmed media containing 10 mM D-[1,3-13C2]glucose.

Critical: Do not wash cells (washes stress metabolism). The switch must be instantaneous.

Quenching (Time Points):

T=0 (Unlabeled control)
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T=5 min (Glycolysis flux dominated)

T=15 min (TCA entry)

T=30 min (Early recycling)

T=60 min (Steady state/Scrambling)

Method: Aspirate media, immediately place plate on Dry Ice/Methanol bath (-80°C). Add

80:20 MeOH:H2O (pre-chilled to -80°C).

Analysis:

Extract metabolites.[3][4] Analyze via LC-MS/MS.

Plot: Enrichment % vs. Time.

Cut-off: Use data points before the enrichment curve flattens (plateaus). This is the

window where

.

Data Interpretation: Isotopomer Mapping Table
Use this table to decode your Mass Spec (MS) or NMR data.
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Metabolite
Isotopomer (Mass
Shift)

Origin Pathway Mechanistic Notes

Lactate M+2 ([1,3-13C2]) Glycolysis

Direct conversion. C1

& C3 labels

preserved.

Lactate
M+1 ([2-13C1] or [1-

13C1])
PPP

Oxidative

decarboxylation

removes C1.[1] C3

label shifts to C1/C2

via TK/TA.

Lactate M+1 (Random pos.) Recycling

Derived from TCA

back-flux (PC/PEPCK

activity).

Alanine M+2 Glycolysis
Transamination of

glycolytic pyruvate.

Glutamate M+1 TCA (Turn 1)

Entry of [2-

13C1]Acetyl-CoA

(from M+2 Pyruvate

via PDH).

Glutamate M+2 / M+3 TCA (Turn >1)

Recycling of labeled

OAA or Pyruvate

Carboxylase entry.

Citrate M+1 TCA Entry

Condensation of [2-

13C1]Acetyl-CoA +

Unlabeled OAA.

Citrate M+3 PC Activity

Condensation of [2-

13C1]Acetyl-CoA +

[1,3-13C2]OAA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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